Cas no 939-71-9 (1,3-Benzodioxole-2-carboxamide)

• Product Name: 1,3-Benzodioxole-2-carboxamide
• CAS No: 939-71-9
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1982516
• PubChem ID: 57485163
• Update Time: 2025-04-21

1,3-Benzodioxole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-2-carboxamide
• 2H-1,3-benzodioxole-2-carboxamide
• Benzo[1,3]dioxole-2-carboxylic acid amide
• HS-3108
• FWSOIIAHHDLMOX-UHFFFAOYSA-N
• SCHEMBL442707
• DTXSID001311872
• 939-71-9
• Benzodioxole-2-carboxamide

• Inchi： 1S/C8H7NO3/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,8H,(H2,9,10)
• InChI Key： FWSOIIAHHDLMOX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1C(N)=O

Computed Properties

• Exact Mass: 165.042593085Da
• Monoisotopic Mass: 165.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų